2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 2-methoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H25N3O3/c1-3-20(25)24-14-12-23(13-15-24)18-10-6-5-9-17(18)22-21(26)16-8-4-7-11-19(16)27-2/h4-11H,3,12-15H2,1-2H3,(H,22,26)
• InChI Key: AXHAHDFMQMUKLW-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3OC

Description

2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide, also known as MPBD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. The compound is a piperazine derivative and has been studied for its ability to modulate certain receptors in the brain, which could lead to the development of new treatments for various neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide is not yet fully understood, but it is believed to act as a partial agonist at the serotonin and dopamine receptors. This means that it can activate these receptors to a certain extent, but not fully, which could lead to a more subtle and specific effect on brain function. 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide has also been shown to increase the release of dopamine in the brain, which could contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide has been shown to have several biochemical and physiological effects in animal studies. It has been shown to increase dopamine levels in the brain, which could contribute to its potential anti-depressant and anti-anxiety effects. 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide has also been shown to increase the activity of certain brain regions involved in reward processing, which could be relevant to its potential use in addiction treatment.

Advantages and Limitations for Lab Experiments

One advantage of 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide in lab experiments is that it has a relatively simple synthesis method and can be obtained in high purity. This makes it easier to study the compound in vitro and in vivo. However, one limitation is that the compound has not yet been extensively studied in humans, so its safety and efficacy are not yet fully understood.

Future Directions

There are several future directions for research on 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide. One area of interest is its potential use in treating addiction, as it has been shown to modulate the brain's reward system. Another area of interest is its potential use in treating Parkinson's disease, as it has been shown to increase dopamine levels in the brain. Additionally, further research is needed to fully understand the safety and efficacy of 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide in humans, as well as its potential use in treating other neurological disorders.

Synthesis Methods

The synthesis of 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide involves several steps, including the reaction of 4-propionylpiperazine with 2-bromo-4-methoxy-N-(phenyl)benzamide, followed by reduction with sodium borohydride. The final product is obtained through purification using column chromatography. The purity of the compound is typically confirmed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide has been studied for its potential therapeutic properties in several areas, including anxiety, depression, and addiction. The compound has been shown to modulate the activity of certain receptors in the brain, such as the serotonin and dopamine receptors, which are involved in regulating mood and behavior. 2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide has also been studied for its potential use in treating Parkinson's disease, as it has been shown to increase the levels of dopamine in the brain.